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Flufenacet & Flufenacet Oxalate: Toxicological
and Environmental Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

The tables below consolidate the key data on the active substance and its major metabolite.

Table 1: Identity and Physico-chemical Properties

Flufenacet Oxalate

Property Flufenacet (Active Substance) .
(Metabolite)
IUPAC Name N-(4-fluorophenyl)-N-(1-methylethyl)-2-[[5- (4-fluorophenyl)(propan-2-
(trifluoromethyl)-1,3,4-thiadiazol-2- yl)aminoacetic acid [2]

ylJoxylacetamide [1]

CAS RN Not fully available 201668-31-7 [2]

Molecular Mass Not fully available 225.2 g/mol [2]

Chemical Not fully available C11H12FNOs3 [2]

Formula

Pesticide Type Herbicide [3] Metabolite (Soil, Plant, Animal,

Groundwater, Surface water) [2]

Major - Up to 26.5% in soil [2]
Formation
Fraction
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Table 2: Environmental Fate and Ecotoxicology

Property

Flufenacet (Active Substance)

Flufenacet Oxalate
(Metabolite)

Soil DTso (Lab)

Soil DTeo (Lab)

Soil Adsorption
(Kf)

Groundwater
Exposure

Ecotoxicology -
General

Ecotoxicology -
Vertebrates

Not fully available

Not fully available

Not fully available

Above 0.1 ug/L for multiple metabolites, including
FOE oxalate [3]

Critical area of concern for aquatic organisms
(algae). High risk for some uses for birds, bees,
and earthworms [3].

Developmental toxicity, vascular toxicity, and
hepatopancreatic toxicity in zebrafish [4].

Table 3: Mammalian Toxicology and Regulatory Status

5.83 days (Non-persistent)
[2]

123.0 days (Persistent) [2]

0.132 (Very mobile) [2]

Identified as a groundwater
metabolite [3] [2]

Low acute toxicity to
earthworms (LCso > 1000

mg/kg) [2].

Not fully available

Property

Flufenacet (Active Substance)

Flufenacet Oxalate (Metabolite)

Toxicological
Profile

Endocrine
Disruption

Regulatory
Status

No critical areas of concern identified

A data gap exists for the toxicological

for mammalian toxicology in the initial assessment of this metabolite, contributing

assessment [3].

Meets the criteria for thyroid modality
disruption for humans and wild

mammals [3].

Peer review for renewal of approval
in the EU completed in 2024 [3].

to an unfinished consumer risk assessment

3].

Not fully available

Not specifically listed for approval [2].
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Property Flufenacet (Active Substance) Flufenacet Oxalate (Metabolite)

Tolerances established in the US [1].

Experimental Data and Proposed Protocols

While the search results do not contain detailed laboratory manuals, they point to key toxicological findings

and suggest standard testing models.

1. Key Findings from Zebrafish Model A 2023 study used transgenic zebrafish embryos to investigate the

developmental toxicity of flufenacet [4].

e Observed Endpoints: The study reported mortality, morphological changes, and specific adverse
effects on vascular and hepatopancreatic development [4].
¢ Cellular Mechanism Investigation: The intracellular actions were verified by measuring:
o Apoptosis: The level of programmed cell death.
o Cell Cycle Modulation: Impact on cellular division.
o Signaling Pathways: Changes in the Mapk and Akt signaling pathways at transcriptional and
protein levels [4].

2. Proposed Experimental Workflow Based on the regulatory and research data, the following workflow

visualizes a comprehensive testing strategy for flufenacet and its metabolites.
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Identified Data Gaps and Concerns

The European Food Safety Authority (EFSA) peer review highlights several unresolved issues that are

critical for a complete risk assessment [3]:
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e Toxicology of Metabolites: A data gap exists for the toxicological assessment of several
groundwater metabolites, including FOE trifluoroethanesulfonic acid and, by implication,
flufenacet oxalate. This prevents the finalization of the groundwater relevance assessment.

e Consumer Risk: The consumer risk assessment from the consumption of drinking water could not
be finalized due to a lack of data on the effect of water treatment processes on the nature of residues.

¢ Formulation Effects: The risk assessment for the representative uses was not finalized because the
commercial formulation contains another active substance (diflufenican), and a combined risk
assessment was not provided.

Summary for Professionals

¢ Flufenacet oxalate is a significant environmental metabolite of the herbicide flufenacet, formed in
soil and detected in groundwater.

¢ Critical data gaps remain regarding its full toxicological profile, which is essential for a definitive
consumer risk assessment.

¢ Significant environmental risks are identified for the parent compound, flufenacet, particularly for
aquatic life, birds, and bees.

¢ Advanced models like zebrafish are valuable for elucidating developmental and organ-specific
toxicity mechanisms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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